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Compound of Interest

Compound Name: Homoeriodictyol chalcone

Cat. No.: B12323328

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
Homoeriodictyol chalcone. Our commitment to laboratory safety and responsible chemical
management extends beyond product provision, aiming to build deep trust and become your
preferred source for chemical handling information. The following procedural guidance is
designed to directly address operational questions, ensuring safe and compliant laboratory
practices.

Physicochemical and Safety Data

For quick reference, the following table summarizes the key quantitative data for
Homoeriodictyol chalcone.

Property Value

Appearance Solid, Powder

Molecular Formula C16H1406

Molecular Weight 302.28 g/mol

Purity =>98% (via HPLC)

Storage (Short-term) <+8°C, dry and dark place
Storage (Long-term) -20°C
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A specific LD50 for Homoeriodictyol chalcone is not readily available in published literature.
However, studies on other chalcone derivatives have reported oral LD50 values in mice to be
greater than 5000 mg/kg for some derivatives, while others were found to be around 3807.9
mg/kg, indicating that toxicity can vary significantly within the chalcone family.[1] Given the lack
of specific data, it is prudent to handle Homoeriodictyol chalcone with a high degree of
caution.

Hazard Classification: While not classified as a hazardous substance under the Globally
Harmonized System (GHS), all waste materials contaminated with Homoeriodictyol chalcone
should be treated as chemical hazardous waste due to potential harm to the aquatic

environment.

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE protocol is mandatory when handling Homoeriodictyol
chalcone to minimize exposure and ensure personal safety.

PPE Item Specification

Gloves Chemical impermeable gloves (e.qg., nitrile)
Eye Protection Safety glasses or goggles

Lab Coat Standard laboratory coat

Use in a well-ventilated area. A respirator is

Respiratory Protection ) ]
necessary if dust is generated.

Experimental Protocols: Safe Handling and Disposal

The following step-by-step procedures provide a framework for the safe handling and disposal
of Homoeriodictyol chalcone in a laboratory setting.

Operational Plan: Step-by-Step Handling
e Preparation:

o Ensure a designated, clean, and uncluttered workspace is prepared.
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o Verify that all necessary PPE is available and in good condition.

o Work within a certified chemical fume hood, especially when handling the powder form, to
prevent inhalation of dust particles.

e Weighing and Aliquoting:
o Use a dedicated, calibrated balance within the fume hood.
o Handle the powder gently to minimize dust generation.
o Use appropriate tools (e.g., spatulas) for transferring the compound.
o Close the primary container immediately after use.
 In-Experiment Use:
o When dissolving the compound, add the solvent to the solid to minimize dust.

o Ensure all containers are clearly labeled with the compound name, concentration, and
date.

o Avoid contact with skin and eyes. In case of accidental contact, rinse the affected area
thoroughly with water for at least 15 minutes and seek medical advice.

o Post-Experiment:

o Decontaminate the work surface with an appropriate solvent and cleaning agent.

o Properly store any remaining compound according to the specified storage conditions.
Disposal Plan: Step-by-Step Procedure
o Waste Segregation:

o All materials contaminated with Homoeriodictyol chalcone (e.g., pipette tips, gloves,
weighing paper, empty vials) must be segregated as chemical hazardous waste.

o Waste Collection:
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o Use a designated, clearly labeled, and sealed waste container for solid waste.

o Collect liquid waste containing Homoeriodictyol chalcone in a separate, compatible, and
labeled container.

» Final Disposal:

o Dispose of the chemical waste through your institution's official hazardous waste
management program.

o Do not dispose of Homoeriodictyol chalcone or its waste down the drain, as it may be
harmful to aquatic life.

Visualizing Procedural and Biological Pathways

To further clarify the operational workflow and provide context on the compound's potential
biological interactions, the following diagrams have been generated.
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Safe Handling and Disposal Workflow for Homoeriodictyol Chalcone
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Caption: Workflow for safe handling and disposal of Homoeriodictyol chalcone.
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Chalcones are a class of compounds known to interact with various cellular signaling
pathways. While the specific pathways modulated by Homoeriodictyol chalcone are a subject
of ongoing research, the following diagram illustrates a representative pathway, the NF-kB
signaling cascade, which is a known target for many chalcone derivatives due to their anti-
inflammatory properties.[2][3][4]
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Representative Signaling Pathway Modulated by Chalcones (NF-kB)
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Caption: Representative NF-kB signaling pathway potentially modulated by chalcones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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